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Compound of Interest

Compound Name: L-Glutathione reduced-13C2,15N

Cat. No.: B3155966 Get Quote

This guide provides essential safety and logistical information for the proper disposal of L-
Glutathione reduced-13C2,15N, a stable isotope-labeled compound. Adherence to these

procedures is critical for maintaining laboratory safety and regulatory compliance.

Immediate Safety and Handling
L-Glutathione reduced-13C2,15N is labeled with stable isotopes and is not radioactive.[1]

Therefore, its disposal protocol aligns with that of the unlabeled L-Glutathione, focusing on its

chemical properties.[1][2] While some safety data sheets (SDS) classify L-Glutathione as non-

hazardous, others indicate potential for irritation or other health effects.[3][4] It is prudent to

handle this compound with care, utilizing appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-resistant gloves.[5]

Eye Protection: Use safety goggles with side protection.[5]

Respiratory Protection: In case of dust formation, a particulate filter respirator is necessary.

[5][6]

Lab Coat: A standard lab coat should be worn to protect clothing.
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The following table summarizes key information derived from safety data sheets for L-

Glutathione.

Parameter Information

CAS Number 70-18-8 (for unlabeled L-Glutathione)

Appearance White, hygroscopic powder.[7]

Stability Stable under normal conditions.[4][8]

Incompatible Materials Strong oxidizing agents.[7][8]

Storage Conditions

Keep container tightly closed in a dry, well-

ventilated place. For long-term storage, keep at

-20°C or -80°C.[9]

Fire Hazard

Non-combustible. Not considered a significant

fire risk, but containers may burn. May emit

corrosive fumes in a fire.[6][9]

Spill Cleanup

Use dry clean-up procedures to avoid

generating dust.[6][7] Collect material in a clean,

dry, sealable, and labeled container for disposal.

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for disposing of L-Glutathione reduced-
13C2,15N.

Waste Identification and Segregation:

Since L-Glutathione reduced-13C2,15N is a stable isotope-labeled compound, it does

not require separate disposal as radioactive waste.[1]

Treat it as a chemical waste. Do not mix with general laboratory waste.[1]

Containerization:
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Place the waste L-Glutathione reduced-13C2,15N, including any contaminated materials

like weighing paper or pipette tips, into a designated and appropriate chemical waste

container.

The container must be clean, dry, and sealable.[6]

Labeling:

Clearly label the waste container with its contents: "Waste L-Glutathione reduced-
13C2,15N".

Ensure the label includes the full chemical name to avoid any ambiguity.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Keep the container closed except when adding waste.

Disposal Request and Collection:

Dispose of the contents and container at an authorized hazardous or special waste

collection point.[6][9]

Follow your institution's specific procedures for chemical waste pickup, which typically

involves contacting the Environmental Health and Safety (EH&S) department.[2]

Spill Management:

In case of a spill, avoid breathing dust and ensure the area is well-ventilated.[6][9]

Wear appropriate PPE, including gloves, safety glasses, and a dust respirator.[6]

Use dry cleanup methods such as sweeping or vacuuming (with an explosion-proof

vacuum) to collect the spilled material.[6]

Place the collected material into a sealed container for disposal as chemical waste.[6]
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Wash the spill area with large amounts of water, preventing runoff into drains.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of L-Glutathione reduced-13C2,15N.
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Disposal Workflow for L-Glutathione reduced-13C2,15N

Preparation & Identification

Disposal Procedure

Spill Contingency

Start: Have Waste
L-Glutathione reduced-13C2,15N

Identify Waste Type:
Stable Isotope-Labeled Compound

Wear Appropriate PPE:
Gloves, Safety Glasses, Lab Coat,

Respirator (if dust)

Handle as chemical waste

Place in a Labeled,
Sealable Chemical Waste Container

Spill Occurs

Store in Designated Satellite
Accumulation Area

Arrange for Disposal via
Institutional EH&S or

Authorized Waste Collector

End: Waste Properly Disposed

No

Wear Full PPE
(including respirator)

Yes

Use Dry Cleanup Methods

Place in Sealed Container
for Disposal

Treat as waste

Click to download full resolution via product page

Caption: Disposal workflow for L-Glutathione reduced-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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